1-(6-Methyl-pyridin-2-yl)-4-(4-nitro-phenyl)-piperazine

• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol
• IUPAC Name: 1-(6-methylpyridin-2-yl)-4-(4-nitrophenyl)piperazine
• InChI: InChI=1S/C16H18N4O2/c1-13-3-2-4-16(17-13)19-11-9-18(10-12-19)14-5-7-15(8-6-14)20(21)22/h2-8H,9-12H2,1H3
• InChI Key: AQONEOMVUJLSNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)N2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-]

Description

1-(6-Methyl-pyridin-2-yl)-4-(4-nitro-phenyl)-piperazine is a useful research compound. Its molecular formula is C16H18N4O2 and its molecular weight is 298.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

From 1-(4-nitro-phenyl)-piperazine and 2-chloro-6-methylpyridine, by heating in the presence of palladium (II) acetate, 2-dicyclohexylphospino-2-(N,N′-dimethyl amino)biphenyl and caesium carbonate in a mixture of toluene and THF to give 1-(6-methyl-pyridin-2-yl)-4-(4-nitro-phenyl)-piperazine then catalytic hydrogenation over Raney nickel in methanol.